Cas no 1427022-57-8 (1-(2-Fluoroethyl)-1H-pyrazole-4-carbonitrile)

• Product Name: 1-(2-Fluoroethyl)-1H-pyrazole-4-carbonitrile
• CAS No: 1427022-57-8
• MF: C₆H₆FN₃
• MW: 139.130343914032
• CID: 4598803
• Update Time: 2023-08-10

1-(2-Fluoroethyl)-1H-pyrazole-4-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 1-(2-Fluoroethyl)-1H-pyrazole-4-carbonitrile
• CHC02257
• AT14393
• 1-(2-fluoroethyl)pyrazole-4-carbonitrile

• Inchi： 1S/C6H6FN3/c7-1-2-10-5-6(3-8)4-9-10/h4-5H,1-2H2
• InChI Key： VQAJCJSXIBDFDA-UHFFFAOYSA-N
• SMILES： FCCN1C=C(C#N)C=N1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 150
• XLogP3: 0.2
• Topological Polar Surface Area: 41.6